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Compound of Interest

Compound Name: Z13,YN11-16:0H

Cat. No.: B12296771

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and
disposal of the insect pheromone Z13,YN11-16:0H. Given its application in attracting and
trapping processionary caterpillars, this compound is likely a specialized long-chain
unsaturated alcohol used in chemical ecology research.[1][2][3] As with any novel or
specialized research chemical, it is imperative to handle Z13,YN11-16:0H with care, assuming
it to be potentially hazardous in the absence of a specific Safety Data Sheet (SDS).[4]

Immediate Safety Protocols

Before handling, it is critical to consult the supplier-provided Safety Data Sheet (SDS). If an
SDS is unavailable, treat the substance as a compound with unknown hazards.

General Handling Precautions:

Utilize appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-
resistant gloves, and a lab coat.

Handle the compound in a well-ventilated area, preferably within a chemical fume hood.

Avoid inhalation of vapors and direct contact with skin and eyes.

Keep containers tightly closed when not in use.[5]
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Chemical Waste Management

Proper disposal of chemical waste is a legal and ethical responsibility to ensure the safety of
personnel and the environment. Hazardous chemicals should never be disposed of down the
drain or in regular trash.

Quantitative Data Summary for Waste Accumulation

The following table summarizes typical accumulation limits for hazardous waste in a laboratory
setting. Adherence to these limits is essential for regulatory compliance and safety.

Parameter Limit Regulatory Context

Governed by regulations such
as the Resource Conservation
and Recovery Act (RCRA) to

minimize risk at the point of

55 gallons of hazardous waste
Maximum Storage Volume per Satellite Accumulation
Area (SAA)

generation.

o ] Stricter limits for highly toxic

) o 1 quart of liquid or 1 kilogram

Acutely Toxic Waste Limit ) ] substances to prevent
of solid (P-listed waste)

significant exposure incidents.

Ensures regular removal of

Storage Time Limit

Up to 12 months in a properly
managed SAA, provided
accumulation limits are not

exceeded.

waste, preventing degradation
of containers and the
accumulation of large
quantities of hazardous

materials.

Step-by-Step Disposal Protocol for Z13,YN11-16:0H

This protocol outlines a general procedure for the safe disposal of research chemicals like
Z13,YN11-16:0H. Always adapt these steps to your institution's specific Environmental Health

and Safety (EHS) guidelines.

Step 1: Waste Identification and Characterization
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e Since Z13,YN11-16:0H is an alcohol, it should be treated as a flammable organic solvent.
» Do not mix it with incompatible waste streams such as strong oxidizers, acids, or bases.
Step 2: Segregation and Containerization

o Collect waste Z13,YN11-16:0H in a designated, properly labeled hazardous waste
container.

e The container must be made of a material compatible with organic solvents (e.g., HDPE or
glass) and have a secure, tight-fitting lid.

» Store liquid waste in secondary containment to prevent spills.

Step 3: Labeling

Label the waste container clearly with the words "Hazardous Waste."

The label must include the full chemical name ("Z13,YN11-16:0H") and specify all
components of any mixture. Avoid using abbreviations or chemical formulas.

Indicate the date when waste was first added to the container (accumulation start date).

Include the Principal Investigator's name and laboratory location.

Step 4: Storage

o Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the
point of generation.

o Ensure the SAA is inspected weekly for leaks or container degradation.
Step 5: Disposal Request

o Once the container is full or reaches the storage time limit, contact your institution's EHS
office to request a waste pickup.

» Provide all necessary documentation, including a completed hazardous waste tag or form.
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Experimental Protocols and Visualizations

While specific experimental protocols for Z13,YN11-16:0H are not publicly available, research
involving insect pheromones typically involves synthesis, purification, and bioassays. The
proper disposal of waste from these procedures is paramount.

Logical Workflow for Chemical Waste Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of a research chemical like Z13,YN11-16:0H.
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'
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Monitor Accumulation Limits
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End: Proper Disposal
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Caption: Workflow for proper laboratory chemical waste disposal.
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Signaling Pathway Context

Insect pheromones like Z13,YN11-16:0H function by binding to specific receptors in the
antennae of the target insect, initiating a signal transduction cascade that leads to a behavioral
response (e.g., attraction). The diagram below represents a generalized pheromone reception
signaling pathway.
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Caption: Generalized pheromone reception signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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